Cas no 1787855-08-6 (4-(aminomethyl)-2-methylbenzene-1-sulfonamide hydrochloride)

• Product Name: 4-(aminomethyl)-2-methylbenzene-1-sulfonamide hydrochloride
• CAS No: 1787855-08-6
• CID: 4614240
• PubChem ID: 86811784
• Update Time: 2025-06-07

4-(aminomethyl)-2-methylbenzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-methylbenzene-1-sulfonamide Hydrochloride
• 4-(aminomethyl)-2-methylbenzene-1-sulfonamide hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(aminomethyl)-2-methylbenzene-1-sulfonamide hydrochloride

Introduction to 4-(Aminomethyl)-2-methylbenzene-1-sulfonamide Hydrochloride (CAS No. 1787855-08-6)

4-(Aminomethyl)-2-methylbenzene-1-sulfonamide hydrochloride (CAS No. 1787855-08-6) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its potential applications in various therapeutic areas. This compound, also known as AMMS-HCl, is a derivative of sulfonamides, a class of compounds with a long history of use in medicine, particularly as antibacterial agents.

The chemical structure of 4-(aminomethyl)-2-methylbenzene-1-sulfonamide hydrochloride consists of a benzene ring substituted with a methyl group at the 2-position and an aminomethyl group at the 4-position, with a sulfonamide functional group attached to the benzene ring. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

In recent years, there has been a surge in research exploring the potential therapeutic applications of 4-(aminomethyl)-2-methylbenzene-1-sulfonamide hydrochloride. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial enzymes in signal transduction pathways that regulate cell growth and proliferation.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the anti-cancer properties of 4-(aminomethyl)-2-methylbenzene-1-sulfonamide hydrochloride. The researchers found that this compound effectively inhibited the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell cycle regulation and apoptosis.

Beyond its anti-cancer properties, 4-(aminomethyl)-2-methylbenzene-1-sulfonamide hydrochloride has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of 4-(aminomethyl)-2-methylbenzene-1-sulfonamide hydrochloride have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further clinical development. Additionally, its low toxicity profile in preclinical models suggests that it may have a wide therapeutic window, which is crucial for ensuring patient safety.

In terms of clinical trials, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of 4-(aminomethyl)-2-methylbenzene-1-sulfonamide hydrochloride in various indications. Early results from these trials have been encouraging, with no major safety concerns reported to date. The compound's ability to target multiple disease pathways simultaneously makes it an attractive candidate for combination therapies, which are increasingly being explored as a strategy to enhance treatment outcomes.

The synthesis of 4-(aminomethyl)-2-methylbenzene-1-sulfonamide hydrochloride involves several well-established chemical reactions. The process typically starts with the reaction of 2-methylbenzenesulfonyl chloride with ammonia to form the sulfonamide intermediate. Subsequent steps involve the introduction of the aminomethyl group and the formation of the hydrochloride salt. The high purity and consistent quality of this compound are essential for its use in pharmaceutical applications.

In conclusion, 4-(aminomethyl)-2-methylbenzene-1-sulfonamide hydrochloride (CAS No. 1787855-08-6) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development. As more clinical data becomes available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.